Cas no 1955506-30-5 (3-(3,5-difluorophenyl)cyclobutan-1-amine hydrochloride)

• Product Name: 3-(3,5-difluorophenyl)cyclobutan-1-amine hydrochloride
• CAS No: 1955506-30-5
• MF: C₁₀H₁₂ClF₂N
• MW: 219.65878868103
• MDL: MFCD28139562
• CID: 5460603
• PubChem ID: 91654466
• Update Time: 2025-05-20

3-(3,5-difluorophenyl)cyclobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1r,3r)-3-(3,5-difluorophenyl)cyclobutan-1-amine hydrochloride
• 3-(3,5-Difluorophenyl)cyclobutan-1-amine hydrochloride
• 3-(3,5-difluorophenyl)cyclobutan-1-amine;hydrochloride
• 3-(3,5-difluorophenyl)cyclobutan-1-amine hydrochloride, trans
• AT31441
• 3-(3,5-Difluorophenyl)cyclobutan-1-aminehydrochloride
• Z1962259426
• TRANS-3-(3,5-DIFLUOROPHENYL)CYCLOBUTAN-1-AMINE HCL
• Cyclobutanamine, 3-(3,5-difluorophenyl)-, hydrochloride (1:1)
• 3-(3,5-difluorophenyl)cyclobutan-1-amine hydrochloride

• MDL： MFCD28139562
• Inchi： 1S/C10H11F2N.ClH/c11-8-1-6(2-9(12)5-8)7-3-10(13)4-7;/h1-2,5,7,10H,3-4,13H2;1H
• InChI Key： RUPUYGJYUPLGAV-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C=C(C=1)C1CC(C1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 170
• Topological Polar Surface Area: 26

Additional information on 3-(3,5-difluorophenyl)cyclobutan-1-amine hydrochloride

3-(3,5-Difluorophenyl)cyclobutan-1-amine Hydrochloride: A Comprehensive Overview

3-(3,5-Difluorophenyl)cyclobutan-1-amine hydrochloride, also known by its CAS number 1955506-30-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a cyclobutane ring fused with an aniline group, where the phenyl ring is substituted with two fluorine atoms at the 3 and 5 positions. This substitution pattern not only influences the compound's physical properties but also plays a crucial role in its biological activity.

The synthesis of 3-(3,5-difluorophenyl)cyclobutan-1-amine hydrochloride involves a series of well-defined chemical reactions. The starting material typically includes a fluorinated aromatic compound, which undergoes nucleophilic substitution or coupling reactions to form the desired product. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. These improvements are particularly important for scaling up production to meet the demands of preclinical and clinical studies.

In terms of pharmacological properties, 3-(3,5-difluorophenyl)cyclobutan-1-amine hydrochloride has shown promising activity in various biological assays. Studies have demonstrated its ability to modulate key enzymes and receptors involved in neurological disorders, making it a potential candidate for treating conditions such as Alzheimer's disease or Parkinson's disease. The cyclobutane ring contributes to the molecule's rigidity, which can enhance its binding affinity to target proteins. Additionally, the presence of fluorine atoms at the 3 and 5 positions of the phenyl ring enhances lipophilicity, improving the compound's bioavailability.

Recent research has focused on optimizing the stereochemistry of 3-(3,5-difluorophenyl)cyclobutan-1-amine hydrochloride. Stereoisomers can exhibit vastly different pharmacokinetic profiles and biological activities, making stereocontrol essential for drug development. Advanced techniques such as asymmetric catalysis have been employed to synthesize enantiomerically pure compounds, which are critical for understanding their mechanisms of action and minimizing off-target effects.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations and molecular docking studies have provided insights into its interaction with target proteins. These computational approaches complement experimental data, enabling researchers to design more effective drug candidates with improved potency and selectivity.

In conclusion, 3-(3,5-difluorophenyl)cyclobutan-1-amine hydrochloride represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, coupled with advancements in synthetic methods and computational modeling, positions it as a promising lead compound for future drug development efforts.